Cas no 530145-54-1 (BENZOIC ACID, 2-BROMO-3,4,5-TRIFLUORO-)

• Product Name: BENZOIC ACID, 2-BROMO-3,4,5-TRIFLUORO-
• CAS No: 530145-54-1
• MF: C₇H₂BrF₃O₂
• MW: 254.988791942596
• CID: 3391778
• PubChem ID: 11097149
• Update Time: 2025-04-21

BENZOIC ACID, 2-BROMO-3,4,5-TRIFLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-BROMO-3,4,5-TRIFLUORO-
• 530145-54-1
• DTXSID901294227
• 2-bromo-3,4,5-trifluorobenzoic acid
• AKOS024264361

• Inchi： 1S/C7H2BrF3O2/c8-4-2(7(12)13)1-3(9)5(10)6(4)11/h1H,(H,12,13)
• InChI Key： XAIPEUPLFFBBGH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1C(=O)O)F)F)F

Computed Properties

• Exact Mass: 253.91903Da
• Monoisotopic Mass: 253.91903Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų